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Compound of Interest

Compound Name:
2-Difluoromethyl-1-phenylsulfonyl-

7-azaindole

Cat. No.: B578474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a summary of the available information regarding the handling and

storage of 2-Difluoromethyl-1-phenylsulfonyl-7-azaindole. Please note that detailed

experimental data and specific protocols for this compound are limited in publicly available

resources. Researchers should exercise caution and perform their own risk assessments

before use.

Chemical and Physical Properties
Limited quantitative physicochemical data for 2-Difluoromethyl-1-phenylsulfonyl-7-azaindole
is available. The following table summarizes the known information. Researchers are advised

to determine specific properties such as melting point, boiling point, and solubility

experimentally.
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Property Value Source

CAS Number 1363381-32-1 [1][2]

IUPAC Name

2-(difluoromethyl)-1-

(phenylsulfonyl)-1H-

pyrrolo[2,3-b]pyridine

[1]

Molecular Formula C₁₄H₁₀F₂N₂O₂S [2]

Molecular Weight 308.31 g/mol [2]

Physical Form Solid [1]

Purity Typically supplied at ≥97% [1]

Melting Point Not reported

Boiling Point Not reported

Solubility Not reported

Handling and Storage
Conflicting information exists regarding the optimal storage temperature for this compound. It is

recommended to store it in a refrigerator and protect it from moisture.

Storage:

Recommended: Refrigerator.[1]

Alternative: Store at room temperature.

Keep container tightly closed in a dry and well-ventilated place.

Handling:

Handle in a well-ventilated area, preferably in a fume hood.

Avoid inhalation of dust.
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Avoid contact with skin and eyes.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Safety Information
2-Difluoromethyl-1-phenylsulfonyl-7-azaindole is classified with the signal word "Warning"

and is associated with the following hazard statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements: A comprehensive list of precautionary statements can be found on

the supplier's safety data sheet (SDS).[1]

Experimental Protocols
Currently, there are no specific experimental protocols published in scientific literature for the

use of 2-Difluoromethyl-1-phenylsulfonyl-7-azaindole. The 7-azaindole scaffold is a

common motif in medicinal chemistry, often utilized in the development of kinase inhibitors.[3]

[4] However, the specific biological targets and applications of this particular derivative are not

documented.

General Workflow for Handling a Novel Research Compound:

The following diagram outlines a general workflow for receiving, storing, and preparing a novel

solid compound for experimental use.
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Caption: General workflow for handling a new solid research chemical.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b578474?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Biological Activity
There is no published information on the specific biological targets or signaling pathways

modulated by 2-Difluoromethyl-1-phenylsulfonyl-7-azaindole. The 7-azaindole core is a

known "privileged structure" in drug discovery, frequently found in compounds targeting protein

kinases.[3][4] The diagram below illustrates a generalized kinase signaling pathway, which

represents a potential, but unconfirmed, area of activity for this compound class.
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Generalized Kinase Signaling Pathway
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Caption: A simplified representation of a generic kinase signaling cascade.
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Disclaimer: The information provided is based on limited available data. It is the responsibility

of the researcher to conduct a thorough literature search and risk assessment prior to handling

or using this compound. The absence of detailed published protocols necessitates careful

experimental design and safety considerations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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